Cas no 1803565-57-2 (2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride)

• Product Name: 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride
• CAS No: 1803565-57-2
• MF: C₄H₁₃ClN₂O₃S
• MW: 204.675618886948
• MDL: MFCD28397688
• CID: 4615562
• PubChem ID: 119031170
• Update Time: 2025-10-31

2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)ethane-1-sulfonamide hydrochloride
• 2-(2-aminoethoxy)ethanesulfonamide;hydrochloride
• AT20635
• 2-(2-AMINOETHOXY)ETHANE-1-SULFONAMIDE HCL
• Z2065464324
• 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride

• MDL： MFCD28397688
• Inchi： 1S/C4H12N2O3S.ClH/c5-1-2-9-3-4-10(6,7)8;/h1-5H2,(H2,6,7,8);1H
• InChI Key： DOJDVCKCVZDJDW-UHFFFAOYSA-N
• SMILES： Cl.S(CCOCCN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 160
• Topological Polar Surface Area: 104

Additional information on 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride

Introduction to 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride (CAS No. 1803565-57-2)

2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803565-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural framework of this compound incorporates both amine and sulfonamide functional groups, which are pivotal in modulating its interactions with biological targets.

The molecular structure of 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride consists of an ethane backbone substituted with an aminoethoxy group at the second carbon and a sulfonamide moiety at the first carbon. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for formulation in pharmaceutical applications. This structural design not only contributes to its stability but also influences its pharmacokinetic properties, including solubility, bioavailability, and metabolic pathways.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticonvulsant effects. The presence of the aminoethoxy group in 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride introduces additional hydrogen bonding capabilities, which can enhance binding affinity to specific biological targets. This feature makes it a promising candidate for further exploration in drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that sulfonamides may interact with neurotransmitter receptors and ion channels, potentially modulating neuronal activity. The specific arrangement of functional groups in 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride could facilitate interactions with key targets involved in conditions such as epilepsy and neurodegenerative diseases. Further research is warranted to elucidate the exact mechanisms through which this compound exerts its effects.

Additionally, the sulfonamide moiety is known for its ability to act as a bioisostere for carboxylic acid groups, which are prevalent in many biologically active molecules. This property allows 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride to mimic the binding behavior of carboxylic acids without altering its overall pharmacological profile. Such versatility makes it an attractive scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize environmental impact, aligning with contemporary green chemistry principles.

In terms of pharmacological evaluation, 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride has been subjected to various in vitro and in vivo assays to assess its biological activity. Initial results indicate promising interactions with enzymes and receptors relevant to metabolic disorders and inflammation. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The regulatory landscape for novel compounds like 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride is stringent but well-established, ensuring that only safe and effective drugs reach the market. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical testing is mandatory before any clinical trials can commence. This regulatory framework safeguards both patients and researchers by maintaining high standards of quality and safety throughout the drug development process.

Looking ahead, the future prospects for 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride appear promising, particularly in the context of personalized medicine. Advances in computational chemistry and artificial intelligence are enabling more efficient screening of chemical libraries for drug candidates with tailored properties. By leveraging these technologies, researchers can accelerate the discovery process and identify novel therapeutic applications for this compound.

The role of sulfonamides in addressing global health challenges cannot be overstated. As resistance to existing treatments emerges, there is a continuous need for innovative solutions. 2-(2-Aminoethoxy)ethane-1-sulfonamide hydrochloride, with its unique structural features and demonstrated biological activity, represents a valuable asset in this endeavor. Continued investment in research and development will be crucial to realizing its full potential as a therapeutic agent.